Cas no 42585-77-3 (methyl (Z)-3-methylnonadec-2-enoate)

• Product Name: methyl (Z)-3-methylnonadec-2-enoate
• CAS No: 42585-77-3
• MF: C₂₁H₄₀O₂
• MW: 324.541107177734
• CID: 928288
• PubChem ID: 5773846
• Update Time: 2025-04-19

methyl (Z)-3-methylnonadec-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (Z)-3-methylnonadec-2-enoate
• NSC-226596
• NSC226596
• DTXSID90420930
• 42585-77-3

• Inchi： 1S/C21H40O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(2)19-21(22)23-3/h19H,4-18H2,1-3H3/b20-19-
• InChI Key： AZZOYVMQHRIZAE-VXPUYCOJSA-N
• SMILES： O(C)C(/C=C(/C)\CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 324.302830514g/mol
• Monoisotopic Mass: 324.302830514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 26.3Ų